4-(2-Fluoro-4-nitrophenoxy)phenylboronic acid pinacol ester
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Overview
Description
4-(2-Fluoro-4-nitrophenoxy)phenylboronic acid pinacol ester is a useful research compound. Its molecular formula is C18H19BFNO5 and its molecular weight is 359.16. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis and Applications
- Researchers have synthesized H2O2-cleavable poly(ester-amide)s using 4-formylbenzeneboronic acid pinacol ester, demonstrating its utility in creating H2O2-responsive delivery vehicles (Cui, Zhang, Du, & Li, 2017).
Chemical Sensing and Analysis
- Organoboron compounds, including derivatives of phenylboronic acid pinacol ester, have been utilized as Lewis acid receptors for fluoride ions in polymeric membranes (Jańczyk, Adamczyk-Woźniak, Sporzyński, & Wróblewski, 2012).
Chemical Synthesis and Functionalization
- Ni/Cu-catalyzed transformation of fluoroarenes to arylboronic acid pinacol esters has been achieved, allowing for diverse C-F bond functionalizations (Niwa, Ochiai, Watanabe, & Hosoya, 2015).
- A study reported the use of arylboronic esters for room-temperature phosphorescence in solid state, providing insights into phosphorescent organic molecules (Shoji et al., 2017).
Medical and Biological Applications
- A near-infrared fluorescence probe for hydrogen peroxide detection was developed using 4-(bromomethyl)benzeneboronic acid pinacol ester, indicating its potential in biological systems (Zhang, Shi, Li, Li, Tian, & Zhang, 2019).
Material Science and Engineering
- Phenylboronic acid pinacol ester derivatives have been used in the synthesis of multifunctional thin film surfaces for various applications, including binding platinum nanoparticles and yeast cells (Harper, Polsky, Wheeler, Lopez, Arango, & Brozik, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Boronic esters, in general, are known to be used in metal-catalyzed carbon-carbon bond formation reactions .
Mode of Action
Boronic esters are known to undergo stereospecific transformations, retaining the high enantioenrichment of the starting boronic ester, either through a stereoretentive or a stereoinvertive pathway, leading to the formation of new c–c, c–o, c–n, c–x, or c–h bonds at stereogenic centres .
Biochemical Pathways
The compound is likely involved in the Suzuki–Miyaura reaction, a type of metal-catalyzed carbon-carbon bond formation reaction . This reaction is a type of cross-coupling reaction, allowing for the formation of a carbon-carbon bond from a halide and a boron compound .
Pharmacokinetics
It’s important to note that the stability of boronic esters can be influenced by factors such as ph .
Result of Action
The result of the compound’s action would be the formation of a new carbon-carbon bond, which is a crucial step in the synthesis of complex organic compounds . The exact molecular and cellular effects would depend on the specific context in which the compound is used.
Action Environment
The action of 4-(2-Fluoro-4-nitrophenoxy)phenylboronic acid pinacol ester, like other boronic esters, can be influenced by environmental factors. For instance, the rate of hydrolysis of some phenylboronic pinacol esters is considerably accelerated at physiological pH . Therefore, the compound’s action, efficacy, and stability may vary depending on the pH of the environment.
Properties
IUPAC Name |
2-[4-(2-fluoro-4-nitrophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BFNO5/c1-17(2)18(3,4)26-19(25-17)12-5-8-14(9-6-12)24-16-10-7-13(21(22)23)11-15(16)20/h5-11H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTVGWKVWPDHTMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BFNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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